Cas no 77-95-2 (D(-)-Quinic Acid)

• Product Name: D(-)-Quinic Acid
• CAS No: 77-95-2
• MF: C₇H₁₂O₆
• MW: 192.1666
• MDL: MFCD00003864
• CID: 34099
• PubChem ID: 6508
• Update Time: 2024-10-27

D(-)-Quinic Acid Chemical and Physical Properties

Names and Identifiers

• D(-)-Quinic acid
• 1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid
• Quinicacid
• (1R,3R,4R,5R)-()-Quinic acid
• D-(-)-Quinic acid
• (−) Quinic acid
• Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, (1a,3R,4a,5R)-
• D-Quinicacid
• QUINIC ACID(P)
• QUINIC ACID(RG)
• D-(−)-Quinic acid
• (-)-quinic acid
• (1R,3R,4R,5R)-(-)-quinic acid
• Chinasaure
• CHINIC ACID
• Kinicacid
• l-Chinic acid
• l-Kinic acid
• 1,3,4,5-Tetrahydroxy-(1α,3R,4α,5R)-cyclohexanecarboxylic acid
• D-(-)-Chinic Acid
• D-(-)-Kinic Acid
• quinic acid
• quinate
• Kinic acid
• D-QUINIC ACID
• L-Quinic acid
• L-Quinate
• NSC1115
• (3r,5r)-1,3,4,5-tetrahydroxycyclohexanecarboxylic acid
• SpecPlus_000419
• NSC59258
• (1S,3R,4S,5R)-1,3,4,5-tetrahydroxycyclohexanecarboxylic acid
• (-)-1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid
• DivK1c_006515
• 058C04BGYI
• AAWZDTNXLSGCEK-WYWMIBKRSA-N
• Cyclohexanecarboxylic acid,
• SCHEMBL7923331
• SPECTRUM310018
• NCGC00178246-02
• (1S,3R,4S,5R)-1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid
• BP-12304
• Quinic acid, D-
• QIC
• Z1255382952
• 883DE888-EC82-454C-B69C-8B1F9AC6DAA9
• s3886
• NSC-59258
• DTXSID70998288
• Quinic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
• SPBio_001719
• Spectrum_001413
• SCHEMBL39556
• HY-N0464
• SCHEMBL1286207
• EN300-197153
• KBio2_007029
• AAWZDTNXLSGCEK-LNVDRNJUSA-N
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (1R-(1alpha,3alpha,4alpha,5beta))-
• PD087258
• MLS002207201
• (3R,5R)-1,3,4,5-tetrakis(oxidanyl)cyclohexane-1-carboxylic acid
• MFCD00003864
• Spectrum4_001867
• Quinic acid, United States Pharmacopeia (USP) Reference Standard
• NCGC00178246-01
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (1theta-(1alpha,3alpha,4alpha,5beta))-
• A,3R,4
• KBio3_002357
• SCHEMBL1286208
• Kinate
• (-)Quinic acid
• CHEBI:17521
• 1L-1(OH),3,4/5-Tetrahydroxycyclohexanecarboxylate
• QUINIC ACID [USP-RS]
• D-(-)-Quinic acid, 98%
• NSC-1115
• KBio2_001893
• (1alpha,3R,4alpha,5R)-1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid
• CHEMBL465398
• Spectrum2_001790
• KBioSS_001893
• KBioGR_002336
• MEGxp0_001735
• (-) Quinic acid, analytical standard
• (1
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (1.alpha., 3.alpha.,4.alpha.,5.beta.)-
• D-(-)-Quinic-acid
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (1.alpha.,3R,4.alpha.,5R)-
• 1L-1(OH),3,4/5-Tetrahydroxycyclohexanecarboxylic acid
• D-(-)-Quinic acid, purum, >=98.0% (T)
• UNII-058C04BGYI
• NSC 59258
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (1alpha,3R,4alpha,5R)-
• KBio2_004461
• QUINIC ACID [WHO-DD]
• SCHEMBL23845421
• bmse000306
• 77-95-2
• Q424931
• KBio1_001459
• Q0009
• Cyclohexanecarboxylic acid,3,4,5-tetrahydroxy-, (1.alpha.,3.alpha.,4.alpha.,5.beta.)-
• HMS3885A12
• H10089
• BDBM50485632
• W-203791
• (3R,5R)-1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid
• 4iuo
• (-)-QUINIC ACID (CONSTITUENT OF CRANBERRY LIQUID PREPARATION) [DSC]
• QUINIC ACID [MI]
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (-)-
• Chinate
• Spectrum3_001349
• EINECS 201-072-8
• (3R,5R)-1,3,4,5-tetrahydroxycyclohexane-1-carboxylicacid
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (1R-(1-alpha,3-alpha,4-alpha,5-beta))-
• (1R,3R,4R,5R)-(-)-Tetrahydroxycyclohexanecarboxylic acid
• CS-0008991
• 1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid (1R-(1alpha,3alpha,4alpha,5beta)
• SDCCGMLS-0066613.P001
• 4gui
• ACon1_001963
• VS-12119
• QUINIC ACID [INCI]
• AKOS005622501
• SMR001306762
• C00296
• Rel-Quinic Acid
• A,5R)-1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid
• Spectrum5_000434
• 1ST40055
• BSPBio_003137
• CCG-38438
• BBL033519
• STK801928
• DA-62619
• D(-)-Quinic Acid

• MDL： MFCD00003864
• Inchi： 1S/C7H12O6/c8-3-1-7(13,6(11)12)2-4(9)5(3)10/h3-5,8-10,13H,1-2H2,(H,11,12)/t3-,4-,5?,7?/m1/s1
• InChI Key： AAWZDTNXLSGCEK-LNVDRNJUSA-N
• SMILES： O([H])C1(C(=O)O[H])C([H])([H])[C@]([H])(C([H])([C@@]([H])(C1([H])[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 192.06300
• Monoisotopic Mass: 192.06338810 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• Molecular Weight: 192.17
• XLogP3: -2.4

Experimental Properties

• Color/Form: Powder
• Density: 1.64 g/cm3 (20℃)
• Melting Point: 166-168 ºC
• Boiling Point: 248.13°C (rough estimate)
• Flash Point: 233.1 °C
• Refractive Index: -43.5 ° (C=10, H2O)
• PH: 2.0 (10g/l, H2O, 20℃)
• Solubility: 290g/l (experimental)
• Water Partition Coefficient: 400 g/l (20 ºC)
• PSA: 118.22000
• LogP: -2.32140
• Merck: 8059
• Specific Rotation: -44 º (c=11.2, H2O)
• Optical Activity: [α]20/D −43.9°, c = 11.2 in H2O

D(-)-Quinic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25
• RTECS：GU8650000
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

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